Cas no 2172235-21-9 (6,8-dimethyl-5-oxa-2,9-diazaspiro3.5nonane)

• Product Name: 6,8-dimethyl-5-oxa-2,9-diazaspiro3.5nonane
• CAS No: 2172235-21-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6046658
• PubChem ID: 165531146
• Update Time: 2025-05-20

6,8-dimethyl-5-oxa-2,9-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-5-oxa-2,9-diazaspiro3.5nonane
• 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane
• 2172235-21-9
• EN300-1279250

• Inchi： 1S/C8H16N2O/c1-6-3-7(2)11-8(10-6)4-9-5-8/h6-7,9-10H,3-5H2,1-2H3
• InChI Key： BSJADYJDHLLQKZ-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C)NC21CNC2

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 33.3Ų

Additional information on 6,8-dimethyl-5-oxa-2,9-diazaspiro3.5nonane

Introduction to 6,8-Dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2172235-21-9)

6,8-Dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2172235-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse pharmacological properties.

The spirocyclic framework of 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane provides a rigid and conformationally constrained structure, which can enhance its binding affinity and selectivity towards specific biological targets. This structural rigidity is particularly advantageous in drug design, as it can improve the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent research has focused on the synthesis and biological evaluation of 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane and its derivatives. Studies have shown that this compound exhibits promising activity in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane demonstrated significant neuroprotective effects in an in vitro model of Parkinson's disease.

The neuroprotective properties of 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage. Additionally, the compound has been found to upregulate the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal growth and maintenance.

In the context of cancer research, 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane has shown potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is not yet fully understood but may involve the modulation of cell cycle regulatory proteins and the induction of oxidative stress.

The anti-inflammatory properties of 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane have also been explored in several studies. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

From a synthetic perspective, the preparation of 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane involves multi-step processes that require careful optimization to achieve high yields and purity. One common approach involves the intramolecular cyclization of a suitable precursor followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable routes for the production of this compound.

In conclusion, 6,8-dimethyl-5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2172235-21-9) represents a promising lead compound with diverse biological activities that warrant further investigation for potential therapeutic applications. Its unique spirocyclic structure and multifaceted pharmacological profile make it an attractive candidate for drug development in various disease areas.